Cas no 61405-25-2 (4-(4-Bromophenoxy)benzenesulfonyl Chloride)

• Product Name: 4-(4-Bromophenoxy)benzenesulfonyl Chloride
• CAS No: 61405-25-2
• MF: C₁₂H₈BrClO₃S
• MW: 347.612120628357
• MDL: MFCD09815768
• CID: 954453
• PubChem ID: 12249741
• Update Time: 2025-11-02

4-(4-Bromophenoxy)benzenesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 4-(pyridin-2-yloxy)benzene-1-sulfonyl chloride
• 4-(4-BROMOPHENOXY)BENZENE-1-SULFONYL CHLORIDE
• 4-(4-bromophenoxy)benzenesulfonyl chloride
• 4-(4-BROMO-PHENOXY)-BENZENESULFONYL CHLORIDE
• 4-Brom-4'-chlorsulfonyl-diphenylaether
• GL-1069
• 4-(4-Bromo-phenoxy)-benzenesulphonyl chloride
• 61405-25-2
• PLFIHRLMNDKZGJ-UHFFFAOYSA-N
• DTXSID00482362
• G23193
• 4-(4-bromophenoxy)benzene-1-sulfonylchloride
• 4-(4-bromophenoxy)-benzenesulfonyl chloride
• 4-(4-bromophenoxy)benzene sulfonyl chloride
• A923983
• AKOS000164499
• SCHEMBL1133721
• MFCD09815768
• EN300-270931
• 4-(4-Bromophenoxy)benzenesulfonyl Chloride

• MDL： MFCD09815768
• Inchi： 1S/C12H8BrClO3S/c13-9-1-3-10(4-2-9)17-11-5-7-12(8-6-11)18(14,15)16/h1-8H
• InChI Key： PLFIHRLMNDKZGJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OC1C=CC(=CC=1)S(=O)(=O)Cl

Computed Properties

• Exact Mass: 345.90700
• Monoisotopic Mass: 345.90661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• PSA: 51.75000
• LogP: 5.24970

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromodiphenyl ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers Bromodiphenyl ethers

Additional information on 4-(4-Bromophenoxy)benzenesulfonyl Chloride

4-(4-Bromophenoxy)benzenesulfonyl Chloride (CAS 61405-25-2): A Versatile Sulfonyl Chloride Intermediate for Pharmaceutical and Material Science Applications

The 4-(4-Bromophenoxy)benzenesulfonyl Chloride (CAS 61405-25-2) represents an important class of sulfonyl chloride derivatives that has gained significant attention in modern organic synthesis. This brominated aromatic sulfonyl chloride compound serves as a key building block for numerous pharmaceutical intermediates and specialty chemicals. With its unique molecular structure featuring both bromophenoxy and benzenesulfonyl chloride moieties, this compound offers exceptional versatility in nucleophilic substitution reactions.

In recent years, the demand for high-purity 4-(4-Bromophenoxy)benzenesulfonyl Chloride has increased substantially, particularly in the development of novel drug candidates and advanced materials. The compound's CAS number 61405-25-2 has become a frequently searched term among medicinal chemists and material scientists, reflecting its growing importance in research and industrial applications. Its ability to serve as a precursor for various sulfonamide derivatives makes it particularly valuable in addressing current challenges in targeted drug delivery systems.

The synthesis and applications of 4-(4-Bromophenoxy)benzenesulfonyl Chloride have been the subject of numerous studies, especially in the context of developing more efficient organic synthesis routes. Researchers are particularly interested in its potential for creating biologically active molecules, with recent publications highlighting its use in the preparation of enzyme inhibitors and receptor modulators. The presence of both bromine and sulfonyl chloride functional groups allows for sequential functionalization, making it a versatile intermediate in multi-step syntheses.

From a commercial perspective, CAS 61405-25-2 has seen growing market demand due to its applications in developing specialty chemicals for the electronics industry. The compound's thermal stability and reactivity profile make it suitable for creating high-performance polymers and electronic materials. Manufacturers focusing on custom synthesis services often list this compound among their portfolio of advanced intermediates, catering to the needs of pharmaceutical and material science researchers.

The analytical characterization of 4-(4-Bromophenoxy)benzenesulfonyl Chloride typically involves advanced techniques such as HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Quality control protocols for this compound emphasize the importance of maintaining high purity levels, especially when used in pharmaceutical synthesis. Recent advancements in analytical chemistry have enabled more precise quantification of impurities, ensuring the compound meets the stringent requirements of GMP-grade production.

Storage and handling recommendations for 4-(4-Bromophenoxy)benzenesulfonyl Chloride follow standard protocols for reactive organic intermediates. The compound should be stored under inert atmosphere conditions at controlled temperatures to maintain stability. Proper handling procedures are essential to preserve its reactivity for subsequent chemical transformations, particularly in sensitive coupling reactions where trace moisture can affect yields.

Recent patent literature reveals innovative applications of CAS 61405-25-2 in developing next-generation therapeutics, particularly in areas addressing unmet medical needs. The compound's structural features make it valuable for creating target-specific molecules with improved pharmacokinetic properties. This aligns with current trends in precision medicine and personalized therapeutics, where researchers seek building blocks that enable rapid structural diversification.

The global market for 4-(4-Bromophenoxy)benzenesulfonyl Chloride continues to expand, driven by increasing R&D investments in pharmaceutical innovation and advanced material science. Suppliers are responding to this demand by offering the compound in various quantities, from milligram-scale research samples to kilogram-scale production batches. Pricing trends reflect its status as a specialty chemical, with purity grades and analytical documentation being key determinants of commercial value.

Environmental considerations regarding 4-(4-Bromophenoxy)benzenesulfonyl Chloride have led to the development of improved synthetic methodologies that minimize waste generation. The pharmaceutical industry's focus on green chemistry principles has prompted investigations into more sustainable approaches for producing this and related sulfonyl chloride compounds. These efforts align with broader initiatives to reduce the environmental impact of chemical manufacturing processes.

Future research directions for CAS 61405-25-2 include exploring its potential in catalyzed reactions and flow chemistry applications. The compound's reactivity profile suggests opportunities for developing more efficient continuous manufacturing processes, which could significantly impact production scalability. Additionally, its structural features make it an interesting candidate for investigating novel molecular recognition systems and supramolecular architectures.

For researchers working with 4-(4-Bromophenoxy)benzenesulfonyl Chloride, proper safety protocols and waste disposal procedures are essential considerations. While not classified as extremely hazardous, standard precautions for handling reactive organic compounds should be followed. Material safety data sheets provide detailed guidance on personal protective equipment and emergency procedures specific to this chemical intermediate.

The analytical and synthetic chemistry communities continue to publish new findings regarding 4-(4-Bromophenoxy)benzenesulfonyl Chloride, contributing to a growing body of knowledge about its properties and applications. Recent conference presentations have highlighted innovative uses in medicinal chemistry and material science, suggesting that this compound will remain an important tool for chemical research in the coming years.